2-chloro-N-(2-methylphenyl)-5-(methylsulfonyl)benzenesulfonamide

• Molecular Formula: C14H14ClNO4S2
• Molecular Weight: 359.9 g/mol
• IUPAC Name: 2-chloro-N-(2-methylphenyl)-5-methylsulfonylbenzenesulfonamide
• InChI: InChI=1S/C14H14ClNO4S2/c1-10-5-3-4-6-13(10)16-22(19,20)14-9-11(21(2,17)18)7-8-12(14)15/h3-9,16H,1-2H3
• InChI Key: PURLWFBURWHKBN-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NS(=O)(=O)C2=C(C=CC(=C2)S(=O)(=O)C)Cl

Description

2-chloro-N-(2-methylphenyl)-5-(methylsulfonyl)benzenesulfonamide is a chemical compound that belongs to the class of sulfonamide compounds. It is commonly used in scientific research for its various applications, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2-methylphenyl)-5-(methylsulfonyl)benzenesulfonamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins, including carbonic anhydrase and sulfonylurea receptor 1.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on living organisms. It has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. It has also been shown to interact with sulfonylurea receptor 1, which is involved in the regulation of insulin secretion.

Advantages and Limitations for Lab Experiments

2-chloro-N-(2-methylphenyl)-5-(methylsulfonyl)benzenesulfonamide has several advantages and limitations for lab experiments. One advantage is that it is a potent inhibitor of carbonic anhydrase and sulfonylurea receptor 1, making it a useful tool for studying the mechanism of action of these enzymes and proteins. One limitation is that it may have off-target effects on other enzymes and proteins, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of 2-chloro-N-(2-methylphenyl)-5-(methylsulfonyl)benzenesulfonamide in scientific research. One direction is to study its effects on other enzymes and proteins to better understand its mechanism of action. Another direction is to develop more potent and selective inhibitors of carbonic anhydrase and sulfonylurea receptor 1 based on the structure of this compound. Finally, it may be useful to study the effects of this compound in vivo to better understand its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-chloro-N-(2-methylphenyl)-5-(methylsulfonyl)benzenesulfonamide involves the reaction of 2-chlorobenzenesulfonyl chloride with 2-methylbenzenamine in the presence of a base such as triethylamine. This reaction results in the formation of this compound as a white solid.

Scientific Research Applications

2-chloro-N-(2-methylphenyl)-5-(methylsulfonyl)benzenesulfonamide is commonly used in scientific research for its various applications. It has been used as a tool to study the mechanism of action of certain enzymes and proteins. It has also been used to study the biochemical and physiological effects of certain compounds on living organisms.